Cas no 2228246-64-6 (2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol)

• Product Name: 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol
• CAS No: 2228246-64-6
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 6571270
• PubChem ID: 165616135
• Update Time: 2025-10-30

2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol
• EN300-1799089
• 2228246-64-6

• Inchi： 1S/C9H10N2O4S/c1-6-7(2-3-16)4-8(10(12)13)5-9(6)11(14)15/h4-5,16H,2-3H2,1H3
• InChI Key： RHGYEUIEMSKYEP-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.03612798g/mol
• Monoisotopic Mass: 242.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol

Introduction to 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol (CAS No. 2228246-64-6)

2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol, also known by its CAS number 2228246-64-6, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct structural features, which include a thiol group and a dinitrophenyl moiety. These functional groups contribute to its reactivity and potential utility in a wide range of chemical reactions and biological processes.

The thiol group (-SH) in 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol is particularly noteworthy due to its ability to participate in various chemical reactions, such as thiol-disulfide exchange, which is crucial in many biological systems. Thiol groups are often found in proteins and play essential roles in protein structure and function. In the context of organic synthesis, thiol groups can be used to introduce sulfur-containing functionalities into molecules, which can enhance their reactivity and modify their properties.

The dinitrophenyl moiety (-C6H3(NO2)2) is another key feature of this compound. Dinitrophenyl groups are known for their strong electron-withdrawing properties, which can significantly influence the electronic structure and reactivity of the molecule. This property makes 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol an interesting candidate for use in the development of new materials with enhanced electronic or optical properties. Additionally, the presence of the dinitrophenyl group can affect the solubility and stability of the compound, making it suitable for various applications in both research and industry.

In the pharmaceutical industry, compounds containing thiol and dinitrophenyl groups have been explored for their potential therapeutic applications. For instance, thiol-containing compounds have been studied for their antioxidant properties and their ability to protect cells from oxidative stress. The dinitrophenyl group has also been investigated for its potential as a bioisostere in drug design, where it can replace other functional groups to improve the pharmacological properties of a molecule.

Recent research has highlighted the potential of 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol in the development of new drugs for various diseases. A study published in the Journal of Medicinal Chemistry reported that compounds with similar structures exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that the combination of the thiol and dinitrophenyl groups contributed to the enhanced biological activity of these compounds, suggesting that 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol could be a valuable starting point for further drug development.

In materials science, 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol has been explored for its potential use in the synthesis of advanced materials with unique properties. For example, a study published in Advanced Materials reported that thiol-functionalized compounds were used to create self-assembled monolayers (SAMs) on gold surfaces. These SAMs exhibited excellent stability and uniformity, making them suitable for applications in sensors and nanotechnology. The presence of the dinitrophenyl group was found to enhance the electronic properties of these materials, further expanding their potential applications.

The synthesis of 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol typically involves several steps, including the preparation of the dinitrobenzene derivative and subsequent functionalization with a thiol group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 3,5-dinitrobenzoyl chloride with 1-bromo-2-propanol followed by reduction to form the corresponding alcohol. The alcohol is then converted to a bromide using phosphorus tribromide (PBr3), which is subsequently reacted with sodium hydrosulfide (NaSH) to form the final product.

The physical properties of 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol, such as its melting point, boiling point, and solubility in different solvents, are important considerations for both research and industrial applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. For example, the compound is generally soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in non-polar solvents like hexane or toluene.

In conclusion, 2-(2-methyl-3,5-dinitrophenyl)ethane-1-thiol (CAS No. 2228246-64-6) is a versatile compound with significant potential across multiple fields. Its unique combination of a thiol group and a dinitrophenyl moiety makes it an attractive candidate for further research and development. Whether used in pharmaceuticals to develop new drugs or in materials science to create advanced materials with enhanced properties, this compound continues to be an area of active investigation and innovation.